Carboxylesterase 1

Target Description

Carboxylesterase 1 (CES1) is a serine hydrolase primarily expressed in the liver, playing a crucial role in the metabolism of numerous ester-containing drugs and xenobiotics. It catalyzes the hydrolysis of carboxylic acid esters, amides, and thioesters, converting them into more polar, excretable forms. CES1 activity significantly impacts the pharmacokinetics and pharmacodynamics of a wide range of therapeutic agents, including prodrugs requiring activation and active drugs undergoing inactivation. Its genetic polymorphisms can lead to inter-individual variability in drug response and toxicity, making it a key target in pharmacogenomics and drug development.